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Compound of Interest

Compound Name: OPC-14523 hydrochloride

Cat. No.: B3047852

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of OPC-14523 hydrochloride, a
novel compound with potential antidepressant properties. The information is intended to guide
researchers in its safe handling, experimental design, and data interpretation.

Material Safety Data Sheet (MSDS) Summary

While a specific, official Material Safety Data Sheet for OPC-14523 hydrochloride is not
publicly available, this summary is based on standard safety information for similar research
compounds. Researchers must handle this compound with care, assuming it is a
physiologically active and potentially hazardous substance.
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Hazard Identification

Harmful if swallowed. May cause skin and eye
irritation. The toxicological properties have not

been fully investigated.

First Aid Measures

If Swallowed: Rinse mouth with water. Do NOT
induce vomiting. Call a physician. If on Skin:
Wash off immediately with plenty of soap and
water. If in Eyes: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If
Inhaled: Move person into fresh air. If not

breathing, give artificial respiration.

Handling and Storage

Handling: Avoid contact with skin, eyes, and
clothing. Do not breathe dust. Use only in a well-
ventilated area, preferably in a chemical fume
hood. Wash hands thoroughly after handling.
Storage: Store in a tightly closed container in a

cool, dry, and well-ventilated place.

Personal Protection

Wear appropriate personal protective equipment
(PPE), including safety glasses with side-
shields, chemical-resistant gloves, and a lab

coat.

Pharmacological Profile

OPC-14523 is characterized as a potent agonist for both sigma (o) and serotonin 5-HT1A

receptors, and it also exhibits affinity for the serotonin transporter.[1][2] This multi-target

engagement is believed to contribute to its unique antidepressant-like effects.[1][2]

Table 1: In Vitro Binding Affinities and Functional Activities of OPC-14523
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Target Parameter Value
Sigma-1 Receptor ICso 47 nM
Sigma-2 Receptor ICso0 56 nM
5-HT1a Receptor ICso 2.3nM
5-HT Transporter ICso 80 nM
3H-5-HT Reuptake Inhibition ICso0 27 nM

Data compiled from Tottori et al., Neuropharmacology, 2001.[2]

Table 2: In Vivo Efficacy of OPC-14523 in Animal Models of Depression

Animal Model Parameter Value
Forced Swimming Test (Rats) EDso 27 mg/kg (oral)
Forced Swimming Test (Mice) EDso 20 mg/kg (oral)

Data compiled from Tottori et al., Neuropharmacology, 2001.[2]

Mechanism of Action and Signhaling Pathways

The antidepressant-like effects of OPC-14523 are attributed to its combined action on sigma
and 5-HT1A receptors.[2] The stimulation of these receptors is thought to modulate
serotonergic neurotransmission.[1] Specifically, studies suggest that OPC-14523 can increase
the firing activity of dorsal raphe nucleus (DRN) 5-HT neurons.[1] This effect is distinct from
selective serotonin reuptake inhibitors (SSRIs), which initially suppress 5-HT neuron firing.[1]
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Prepare Reagents:
- Cell Membranes
- Radioligand
- OPC-14523 dilutions

:

Incubate Reagents Day 1: Pre-Test Session
in 96-well plate (15 min swim)
Rapid Filtration Day 2: Drug Administration

(Glass Fiber Filters) (OPC-14523 or Vehicle)

Wash Filters with Day 2: Test Session
Ice-Cold Buffer (5 min swim)

Behavioral Scoring:

Scintillation Counting Y
Measure Immobility Time

Data Analysis:
Calculate ICso

Statistical Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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